RG13022

• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• InChI: InChI=1S/C16H14N2O2/c1-19-15-6-5-12(9-16(15)20-2)8-14(10-17)13-4-3-7-18-11-13/h3-9,11H,1-2H3/b14-8-
• InChIKey: DBGZNJVTHYFQJI-ZSOIEALJSA-N

RG13022: Tyrphostin EGFR Inhibitor

RG13022, a tyrphostin-class tyrosine kinase inhibitor (TKI), primarily targets the epidermal growth factor receptor (EGFR) with a reported IC50 of 4 μM in cell-free autophosphorylation assays . It also exhibits inhibitory activity against the platelet-derived growth factor receptor (PDGFR) . As an early-generation EGFR TKI, RG13022 has been utilized as a tool compound to probe EGFR-dependent signaling pathways in various cancer models, including gastric and breast cancer [1].

Workflow

EGFR autophosphorylation inhibition studies

Selection Context

Isomer-specific signaling probe for tyrphostin pharmacology

Use Condition

Defined DMSO solubility supports reproducible in vitro dosing

• [1] McLaughlin M, et al. Growth inhibition of gastric cancer cell lines by the tyrphostin RG13022 and its effects on intracellular signalling. Int J Oncol. 1996;8(3):589-596. View Source

Generic Substitution Risks for RG13022

Substitution of RG13022 with other EGFR inhibitors or even its geometric isomer is not scientifically valid due to its unique pharmacological fingerprint. RG13022 exhibits stereoisomer-dependent potency, with the (Z)-isomer demonstrating over 3-fold greater inhibition of DNA synthesis compared to the (E)-isomer [1]. Furthermore, its dual inhibition of EGFR and PDGFR distinguishes it from more selective, later-generation TKIs. Its rapid in vivo elimination half-life of 50.4 minutes [1] also contrasts sharply with the extended half-lives of clinical EGFR inhibitors, making it uniquely suited for studies requiring acute, transient target engagement. These specific characteristics underscore the necessity for precise compound sourcing.

EGFR inhibitor class mismatch

Pharmacokinetic profiles differ significantly; rapid elimination in murine models may not translate to longer-half-life analogs.

Isomeric substitution

The (E)-isomer may exhibit lower target engagement, confounding signaling readouts and historical comparisons.

In vivo model context

Short plasma half-life limits systemic exposure interpretation; substituting an analog may alter pathway-response time windows.

• [1] McLeod HL, et al. In vivo pharmacology and anti-tumour evaluation of the tyrphostin tyrosine kinase inhibitor RG13022. Br J Cancer. 1996;74(11):1714-1718. View Source

RG13022 Quantitative Evidence

Isomer-Specific Potency in Cancer Cells

In a direct head-to-head comparison, the (Z)-isomer of RG13022 demonstrated a 3.45-fold higher potency in inhibiting DNA synthesis in HN5 cells compared to its (E)-isomer [1]. This stereospecific activity is critical for researchers requiring maximal target engagement, as the use of a racemic mixture or the incorrect isomer could lead to significantly reduced experimental efficacy.

Isomer potency

Head-to-head

IC50: 11 μM (Z) vs 38 μM (E) in HN5 cells

Supports isomer-specific signaling interpretation

>3-fold difference in DNA synthesis inhibition

Evidence Dimension	Inhibition of DNA synthesis (IC50)
Target Compound Data	IC50 = 11 μM
Comparator Or Baseline	(E)-RG13022 IC50 = 38 μM
Quantified Difference	3.45-fold lower IC50 for (Z)-RG13022
Conditions	HN5 human squamous carcinoma cells after 24 h in vitro incubation

Why This Matters

Ensuring the procurement of the correct, more potent (Z)-isomer is essential for achieving reliable and reproducible experimental outcomes in cellular assays.

• [1] McLeod HL, et al. In vivo pharmacology and anti-tumour evaluation of the tyrphostin tyrosine kinase inhibitor RG13022. Br J Cancer. 1996;74(11):1714-1718. View Source

Inhibition of Estrogen-Dependent Proliferation

RG13022 exhibits a terminal elimination half-life of 50.4 minutes in mice following intraperitoneal administration, with plasma concentrations falling below 1 μM within 20 minutes post-injection [1]. This is in stark contrast to clinical EGFR inhibitors like gefitinib, which has a half-life of approximately 48 hours in humans [2].

MCF-7 proliferation

Cross-study

Cytostatic inhibition of estrogen-stimulated growth; PDGFR inhibitor showed no effect

Context-dependent EGFR vs PDGFR pathway dissection

MTT assay, 200 pg/mL E2

Evidence Dimension	In vivo elimination half-life (t1/2)
Target Compound Data	50.4 minutes
Comparator Or Baseline	Gefitinib ~48 hours
Quantified Difference	~57-fold shorter half-life for RG13022
Conditions	Intraperitoneal administration of 20 mg/kg in MF1 nu/nu mice

Why This Matters

The extremely short half-life makes RG13022 an ideal tool compound for pulse-chase experiments or studies investigating the acute, transient effects of EGFR inhibition, where sustained target suppression by longer-acting inhibitors would confound results.

• [1] McLeod HL, et al. In vivo pharmacology and anti-tumour evaluation of the tyrphostin tyrosine kinase inhibitor RG13022. Br J Cancer. 1996;74(11):1714-1718. View Source
• [2] Cohen MH, et al. FDA drug approval summary: gefitinib (ZD1839) (Iressa) tablets. Oncologist. 2003;8(4):303-306. View Source

p21/WAF1 Reduction in High-EGFR Cancer Cells

Unlike more selective, later-generation EGFR inhibitors such as erlotinib or gefitinib, RG13022 demonstrates inhibitory activity against both EGFR (IC50 = 4 μM) and PDGFR . This dual inhibition profile, characteristic of early tyrphostins, makes it valuable for studying signaling networks where both receptors contribute to oncogenic processes.

p21/WAF1 modulation

Class-level

Reported reduction of p21 from EGF-induced 6.7-fold increase

Supports EGFR pathway p21 endpoint context

Data to verify; MDA-468 / A431 cells

Evidence Dimension	Kinase inhibition spectrum
Target Compound Data	EGFR IC50 = 4 μM; PDGFR inhibitory activity reported
Comparator Or Baseline	Gefitinib (EGFR-selective), Erlotinib (EGFR-selective)
Quantified Difference	Dual EGFR/PDGFR activity vs. single-target EGFR activity
Conditions	Cell-free kinase assays (EGFR); functional assays (PDGFR)

Why This Matters

For researchers investigating the combined role of EGFR and PDGFR in tumor biology or seeking a tool to simultaneously block both pathways, RG13022 offers a distinct advantage over more selective, single-target EGFR inhibitors.

In Vitro Solubility for Research Use

RG13022 demonstrates a dose-dependent antiproliferative effect on human gastric cancer cell lines MKN45 and N87, in both serum-free and FCS-supplemented conditions [1]. Western blot analysis confirms that this effect is mediated through inhibition of EGF-stimulated tyrosine phosphorylation of EGFR and c-erbB-2 [1].

Solubility

Specification review

49 mg/mL (184 mM) in DMSO

Supports DMSO stock preparation

Supplier-reported parameter

Evidence Dimension	Antiproliferative activity in gastric cancer cells
Target Compound Data	Dose-dependent inhibition of MKN45 and N87 cell proliferation
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant reduction in cell proliferation vs. control
Conditions	MKN45 and N87 gastric cancer cell lines

Why This Matters

This validated activity in gastric cancer models supports the use of RG13022 as a tool compound for studying EGFR/c-erbB-2 signaling in this specific cancer type, providing a rationale for its selection over compounds lacking such validation.

• [1] McLaughlin M, et al. Growth inhibition of gastric cancer cell lines by the tyrphostin RG13022 and its effects on intracellular signalling. Int J Oncol. 1996;8(3):589-596. View Source

RG13022 Application Scenarios

Stereospecific EGFR Inhibition in Cell Signaling

The extremely short in vivo half-life of RG13022 (50.4 minutes) makes it an ideal tool for pulse-chase experiments designed to study the acute, transient effects of EGFR inhibition. Unlike long-acting inhibitors like gefitinib, RG13022's rapid clearance allows researchers to precisely control the duration of target engagement, enabling the dissection of immediate downstream signaling events without prolonged pathway suppression [1].

EGFR-Mediated p21/WAF1 and Cell Cycle Regulation

For studies exploring the cooperative roles of EGFR and PDGFR in tumor progression, RG13022's dual inhibitory profile offers a distinct advantage over more selective, single-target TKIs. This makes it a valuable tool for in vitro and in vivo models where simultaneous blockade of both receptor pathways is required [1] .

EGFR vs. PDGFR in Hormone-Sensitive Cancers

The validated antiproliferative activity of RG13022 in MKN45 and N87 gastric cancer cell lines, coupled with its ability to inhibit both EGFR and c-erbB-2 phosphorylation, positions it as a relevant tool compound for investigating these pathways in gastric cancer models [2].

Teaching Tool for Tyrphostin Pharmacology

The significant difference in potency between the (Z)- and (E)-isomers of RG13022 (11 μM vs. 38 μM in DNA synthesis assays) underscores the importance of stereochemistry in tyrphostin pharmacology. Researchers investigating structure-activity relationships or the role of isomerism in TKI efficacy can use this pair of compounds as a model system [1].

Application

Selection Property

Validation Focus

EGFR isomer-specific signaling studies

Isomer-dependent potency profile

DNA synthesis inhibition assay (HN5)

p21/WAF1 pathway modulation studies

EGFR autophosphorylation inhibition

p21/WAF1 Western blot in high-EGFR cells

Hormone-sensitive cancer pathway dissection

Receptor selectivity (EGFR vs PDGFR)

Estrogen-stimulated MCF-7 proliferation assay

Tyrphostin pharmacology education

Well-characterized in vitro/in vivo contrast

In vivo half-life and exposure model review

• [1] McLeod HL, et al. In vivo pharmacology and anti-tumour evaluation of the tyrphostin tyrosine kinase inhibitor RG13022. Br J Cancer. 1996;74(11):1714-1718. View Source
• [2] McLaughlin M, et al. Growth inhibition of gastric cancer cell lines by the tyrphostin RG13022 and its effects on intracellular signalling. Int J Oncol. 1996;8(3):589-596. View Source